Cas no 93111-36-5 (1,3,5-Trichloropyridin-4(1H)-one)

1,3,5-Trichloropyridin-4(1H)-one structure
93111-36-5 structure
Product Name:1,3,5-Trichloropyridin-4(1H)-one
CAS No:93111-36-5
MF:C5H2Cl3NO
MW:198.434478282928
CID:2816535
PubChem ID:13351798
Update Time:2025-04-21

1,3,5-Trichloropyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trichloropyridin-4(1H)-one
    • DTXSID40537941
    • DTXCID00488728
    • 93111-36-5
    • Inchi: 1S/C5H2Cl3NO/c6-3-1-9(8)2-4(7)5(3)10/h1-2H
    • InChI Key: ROTBZEUVNTVIRC-UHFFFAOYSA-N
    • SMILES: ClC1=CN(C=C(C1=O)Cl)Cl

Computed Properties

  • Exact Mass: 196.920197g/mol
  • Monoisotopic Mass: 196.920197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų
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